Cas no 45775-95-9 (1,2-Cyclobutanedicarboxamide)

• Product Name: 1,2-Cyclobutanedicarboxamide
• CAS No: 45775-95-9
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 332498
• PubChem ID: 73560
• Update Time: 2025-04-19

1,2-Cyclobutanedicarboxamide Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclobutanedicarboxamide
• Nsc527266
• trans-Cyclobutan-1,2-dicarboxamid
• TRANS-CYCLOBUTANE-1,2-DICARBOXAMIDE
• FT-0690812
• NSC144963
• NSC 144963
• 35822-78-7
• NSC-144963
• NSC-527266
• cyclobutane-1,2-dicarboxamide
• 45775-95-9
• SCHEMBL277846
• Cyclobutane-1,2-dicarboximidic acid
• DTXSID70957234

• Inchi： 1S/C6H10N2O2/c7-5(9)3-1-2-4(3)6(8)10/h3-4H,1-2H2,(H2,7,9)(H2,8,10)
• InChI Key： SOGOFVIWBWBJJS-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1C(N)=O)N

Computed Properties

• Exact Mass: 142.0743
• Monoisotopic Mass: 142.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2A^2
• XLogP3: -1.5

Experimental Properties

• Density: 1.318
• Boiling Point: 485.6°Cat760mmHg
• Flash Point: 247.5°C
• Refractive Index: 1.556
• PSA: 86.18
• LogP: 0.38380